Cas no 1448072-60-3 (methyl 4-{3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzoate)

• Product Name: methyl 4-{3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzoate
• CAS No: 1448072-60-3
• MF: C₂₁H₂₃NO₆S₂
• MW: 449.540423631668
• CID: 5948187
• PubChem ID: 71808995
• Update Time: 2025-11-03

methyl 4-{3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzoate
• VIBOSNAORSQBMS-UHFFFAOYSA-N
• 1448072-60-3
• methyl 4-{[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]sulfonyl}benzoate
• F6441-5267
• methyl 4-(((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)benzoate
• AKOS024564009
• methyl 4-[[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]sulfonyl]benzoate

• Inchi： 1S/C21H23NO6S2/c1-28-21(23)15-7-11-19(12-8-15)30(26,27)22-16-9-10-17(22)14-20(13-16)29(24,25)18-5-3-2-4-6-18/h2-8,11-12,16-17,20H,9-10,13-14H2,1H3
• InChI Key： VIBOSNAORSQBMS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(N2C3CCC2CC(S(C2=CC=CC=C2)(=O)=O)C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 449.09667980g/mol
• Monoisotopic Mass: 449.09667980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylsulfonyl}benzoate

Methyl 4-{3-(Benzenesulfonyl)-8-Azabicyclo[3.2.1]octan-8-ylsulfonyl}benzoate: A Comprehensive Overview

The compound Methyl 4-{3-(Benzenesulfonyl)-8-Azabicyclo[3.2.1]octan-8-ylsulfonyl}benzoate, identified by the CAS registry number 1448072-60-3, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, with its complex structure and unique functional groups, has garnered attention for its potential applications in various therapeutic areas.

At its core, the molecule features a bicyclic framework, specifically an 8-Azabicyclo[3.2.1]octane system, which is a key structural element contributing to its stability and bioactivity. The presence of two sulfonyl groups—Benzenesulfonyl and another sulfonyl group attached to the benzoate moiety—adds complexity to the molecule and enhances its pharmacological properties.

Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The sulfonyl groups in this compound are known to play a crucial role in modulating the molecule's solubility, permeability, and binding affinity to target proteins.

The benzoate moiety at the fourth position of the benzene ring further contributes to the molecule's versatility. This group is often involved in hydrogen bonding interactions, which are critical for drug-target binding. The methyl ester group attached to this benzoate moiety ensures optimal solubility and bioavailability, making it a promising candidate for oral drug delivery.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including Suzuki couplings, nucleophilic aromatic substitutions, and cyclization processes. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory activity against several kinases implicated in cancer progression. For instance, studies conducted using human cancer cell lines have shown that it effectively suppresses the activity of Abl tyrosine kinase, a key driver in chronic myeloid leukemia (CML). This finding underscores its potential as a lead compound for anti-cancer drug development.

Beyond oncology, this compound has also shown promise in inflammatory diseases by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Its ability to modulate both enzymatic targets and inflammatory pathways highlights its multi-faceted therapeutic potential.

From an analytical perspective, advanced techniques such as X-ray crystallography have been employed to determine the precise three-dimensional structure of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the bicyclic system, which is essential for maintaining its bioactivity.

In terms of manufacturing considerations, large-scale synthesis of this compound requires optimization of each step to minimize costs and environmental impact. Green chemistry principles are increasingly being integrated into such processes to ensure sustainability.

Looking ahead, ongoing research is focused on further optimizing this compound's pharmacokinetic properties through structural modifications. For instance, efforts are underway to enhance its half-life while maintaining its potency against target enzymes.

In conclusion, Methyl 4-{3-(Benzenesulfonyl)-8-Azabicyclo[3.2.1]octan-8-ylsulfonyl}benzoate stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, combined with promising biological activity profiles, positions it as a compelling candidate for future therapeutic interventions across multiple disease areas.